![molecular formula C18H20N2OS2 B4014598 N-[2-(phenylthio)phenyl]-N'-(tetrahydro-2-furanylmethyl)thiourea](/img/structure/B4014598.png)
N-[2-(phenylthio)phenyl]-N'-(tetrahydro-2-furanylmethyl)thiourea
Description
Synthesis Analysis
The synthesis of thiourea derivatives often involves reactions between amine compounds and isothiocyanates, leading to a wide range of thiourea structures. For instance, a similar thiourea derivative, 1-benzyl-3-furoyl-1-phenylthiourea, was synthesized and characterized by vibrational spectroscopy (IR and Raman), multinuclear NMR (1H and 13C), and elemental analysis, indicating the versatility of synthesis methods for these compounds (Lestard et al., 2015).
Molecular Structure Analysis
The molecular structure of thiourea derivatives is characterized by their U-shape conformation, with the ability to form intramolecular hydrogen bonds. This conformational feature significantly influences their chemical behavior and interaction capabilities. X-ray diffraction (XRD) studies provide detailed insights into the geometrical parameters, highlighting the stable conformations facilitated by specific substitutions on the thiourea core (Lestard et al., 2015).
Chemical Reactions and Properties
Thiourea derivatives engage in various chemical reactions, reflecting their reactivity towards both electrophiles and nucleophiles. The chemical properties are often explored through spectroscopic methods and quantum chemical calculations, revealing the presence of strong intramolecular N–H⋯OC hydrogen bonds and the potential for charge transfer within the molecule. These properties are crucial for understanding the reactivity and interaction mechanisms of thiourea derivatives (Lestard et al., 2015).
properties
IUPAC Name |
1-(oxolan-2-ylmethyl)-3-(2-phenylsulfanylphenyl)thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2OS2/c22-18(19-13-14-7-6-12-21-14)20-16-10-4-5-11-17(16)23-15-8-2-1-3-9-15/h1-5,8-11,14H,6-7,12-13H2,(H2,19,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVHYAAMPLJSLJF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CNC(=S)NC2=CC=CC=C2SC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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